Cas no 56866-12-7 (Bis-(3-acetyl-2,4,6-trihydroxy-5-methyl-phenyl)-methan)

Bis-(3-acetyl-2,4,6-trihydroxy-5-methyl-phenyl)-methan structure

56866-12-7 structure

Product Name:Bis-(3-acetyl-2,4,6-trihydroxy-5-methyl-phenyl)-methan

CAS No:56866-12-7

MF:C₁₉H₂₀O₈

MW:376.3573

CID:2032128

Bis-(3-acetyl-2,4,6-trihydroxy-5-methyl-phenyl)-methan Chemical and Physical Properties

Names and Identifiers

- Bis-(3-acetyl-2,4,6-trihydroxy-5-methyl-phenyl)-methan
- bis-(3-acetyl-2,4,6-trihydroxy-5-methyl-phenyl)-methane
- Methylen-bis-methylphloroacetophenon

Bis-(3-acetyl-2,4,6-trihydroxy-5-methyl-phenyl)-methan Production Method

Production Method 1

88-03-9

56866-12-7

82-08-6

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Acetic acid ; 3 h, reflux
2.1 Catalysts: Sulfuric acid Solvents: Ethanol , Water ; 18 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt; neutralized

Reference

Efficient synthesis of rottlerin and its two subunits

Li, Yangfeng; et al, Tetrahedron Letters, 2016, 57(17), 1856-1859

Production Method 2

2657-28-5

1812196-97-6

56866-12-7

82-08-6

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Ethanol , Water ; 18 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt; neutralized

Reference

Efficient synthesis of rottlerin and its two subunits

Li, Yangfeng; et al, Tetrahedron Letters, 2016, 57(17), 1856-1859

Production Method 3

56866-12-7

82-08-6

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 6 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Catalysts: Sulfuric acid Solvents: Ethanol , Water ; 18 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt; neutralized

Reference

Efficient synthesis of rottlerin and its two subunits

Li, Yangfeng; et al, Tetrahedron Letters, 2016, 57(17), 1856-1859